2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine

• IUPAC Name: 1-methyl-2-[(4-propan-2-ylphenyl)methyl]-3,4,6,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazine
• InChI: InChI=1S/C18H28N2/c1-14(2)17-8-6-16(7-9-17)13-20-12-11-19-10-4-5-18(19)15(20)3/h6-9,14-15,18H,4-5,10-13H2,1-3H3
• InChI Key: RMIYJCRPEXMDGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1C2CCCN2CCN1CC3=CC=C(C=C3)C(C)C
• Molecular Formula: C18H28N2
• Molecular Weight: 272.4 g/mol

Description

2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine is not fully understood. However, studies have suggested that it works by inhibiting the activity of certain enzymes and receptors in the body. This inhibition leads to the suppression of cell growth and the prevention of neurodegeneration.
Biochemical and Physiological Effects:
Studies have shown that 2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has various biochemical and physiological effects. It has been shown to induce apoptosis (programmed cell death) in cancer cells and reduce inflammation in the brain. It has also been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine in lab experiments is its high purity and yield. This makes it easier to obtain accurate and reproducible results. However, one of the limitations of using this compound is its high cost, which may limit its use in some research settings.

Future Directions

There are several future directions for the study of 2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine. One area of interest is its potential use in combination with other drugs for the treatment of cancer and neurodegenerative diseases. Another area of interest is the study of its mechanism of action in greater detail to better understand its therapeutic potential. Additionally, further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy.

Synthesis Methods

The synthesis of 2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine involves the reaction of 4-isopropylbenzylamine with 1-methyl-1,2,3,4-tetrahydroisoquinoline-6-carboxaldehyde in the presence of a reducing agent such as sodium borohydride. This method has been reported to yield high purity and yield of the desired product.

Scientific Research Applications

2-(4-isopropylbenzyl)-1-methyloctahydropyrrolo[1,2-a]pyrazine has been studied extensively for its potential applications in various fields. In the field of medicinal chemistry, this compound has been shown to exhibit anti-tumor activity by inhibiting the growth of cancer cells. It has also been studied for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.